Cas no 1397243-68-3 (tert-butyl N-(2,6-dibromo-4-nitrophenyl)carbamate)

• Product Name: tert-butyl N-(2,6-dibromo-4-nitrophenyl)carbamate
• CAS No: 1397243-68-3
• MF: C₁₁H₁₂Br₂N₂O₄
• MW: 396.031981468201
• CID: 6573482
• PubChem ID: 129968083
• Update Time: 2025-10-24

tert-butyl N-(2,6-dibromo-4-nitrophenyl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(2,6-dibromo-4-nitrophenyl)carbamate
• 1397243-68-3
• EN300-12443705

• Inchi： 1S/C11H12Br2N2O4/c1-11(2,3)19-10(16)14-9-7(12)4-6(15(17)18)5-8(9)13/h4-5H,1-3H3,(H,14,16)
• InChI Key： VCSFIBCYWKGNSB-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=C(C=1NC(=O)OC(C)(C)C)Br)[N+](=O)[O-]

Computed Properties

• Exact Mass: 395.91433g/mol
• Monoisotopic Mass: 393.91638g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 342
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 84.2Ų

Additional information on tert-butyl N-(2,6-dibromo-4-nitrophenyl)carbamate

Introduction to Tert-butyl N-(2,6-dibromo-4-nitrophenyl)carbamate (CAS No. 1397243-68-3)

Tert-butyl N-(2,6-dibromo-4-nitrophenyl)carbamate, identified by its Chemical Abstracts Service (CAS) number 1397243-68-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of carbamates, which are widely recognized for their versatile applications in medicinal chemistry, agrochemicals, and material science. The structural features of Tert-butyl N-(2,6-dibromo-4-nitrophenyl)carbamate, particularly the presence of bromine and nitro substituents on the aromatic ring, contribute to its unique reactivity and potential utility in synthetic transformations.

The nitro group and bromine atoms in the molecular framework of this compound play a crucial role in its chemical behavior. The nitro group is known for its ability to participate in nucleophilic aromatic substitution reactions, while the bromine atoms can undergo various electrophilic aromatic substitution reactions. These properties make Tert-butyl N-(2,6-dibromo-4-nitrophenyl)carbamate a valuable intermediate in the synthesis of more complex molecules. For instance, it has been utilized in the preparation of biologically active heterocyclic compounds, where the nitro and bromine functionalities serve as handles for further functionalization.

In recent years, there has been a growing interest in exploring the pharmacological properties of compounds containing both nitro and bromine substituents. These substituents are often found in drug candidates that exhibit antimicrobial, anti-inflammatory, and anticancer activities. The carbamate moiety in Tert-butyl N-(2,6-dibromo-4-nitrophenyl)carbamate adds another layer of functionality, enabling further derivatization to tailor specific biological activities. For example, carbamates have been shown to modulate enzyme activity and interact with biological targets in a manner similar to other pharmacophores.

One of the most compelling aspects of Tert-butyl N-(2,6-dibromo-4-nitrophenyl)carbamate is its potential application in the development of novel therapeutic agents. Researchers have leveraged its structural motifs to design molecules that can selectively target disease-causing pathways. The bromine atoms, in particular, have been exploited in cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in constructing complex drug scaffolds. These reactions allow for the introduction of diverse aryl groups, expanding the chemical space available for drug discovery.

The synthesis of Tert-butyl N-(2,6-dibromo-4-nitrophenyl)carbamate itself is a testament to the advancements in synthetic organic chemistry. Modern methodologies have enabled more efficient and scalable production processes for this compound. For instance, multi-step synthetic routes involving palladium-catalyzed transformations have been optimized to achieve high yields with minimal byproducts. Such improvements are crucial for ensuring that pharmaceutical intermediates like this one can be produced cost-effectively and sustainably.

From a computational chemistry perspective, Tert-butyl N-(2,6-dibromo-4-nitrophenyl)carbamate has been studied using various modeling techniques to understand its electronic structure and reactivity. Density functional theory (DFT) calculations have provided insights into how the nitro and bromine substituents influence the molecule's energy landscape. These studies have not only enhanced our understanding of the compound's behavior but also guided experimental design by predicting possible reaction pathways.

The role of Tert-butyl N-(2,6-dibromo-4-nitrophenyl)carbamate in medicinal chemistry extends beyond its use as an intermediate. It has been incorporated into libraries of compounds designed for high-throughput screening (HTS), where large numbers of molecules are rapidly tested for biological activity. The structural diversity introduced by the nitro and bromine groups makes it an attractive candidate for identifying new leads with therapeutic potential.

In conclusion, Tert-butyl N-(2,6-dibromo-4-nitrophenyl)carbamate (CAS No. 1397243-68-3) represents a significant advancement in synthetic and medicinal chemistry. Its unique structural features offer numerous opportunities for further functionalization and application in drug development. As research continues to uncover new methodologies and applications for this compound, it is likely to remain a cornerstone in the synthesis of innovative pharmaceuticals.